Cas no 610319-25-0 (Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate)
610319-25-0 structure
Product Name:Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
CAS No:610319-25-0
MF:C12H16O3
MW:208.253643989563
CID:2116550
Update Time:2023-08-04
Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
- DFVHHNFVMMCKAK-UHFFFAOYSA-N
- Methyl 2,2-dimethyl-3-(3-hydroxyphenyl)propionate
- Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
-
- Inchi: 1S/C12H16O3/c1-12(2,11(14)15-3)8-9-5-4-6-10(13)7-9/h4-7,13H,8H2,1-3H3
- InChI Key: DFVHHNFVMMCKAK-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)CC1C=CC=C(C=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Topological Polar Surface Area: 46.5
Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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